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Compound of Interest |

Compound Name: Shp2-IN-26
Cat. No.: B12382349
Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Shp2-IN-26, a highly selective allosteric
inhibitor of SHP2. Adherence to these procedures is critical for maintaining a safe laboratory
environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Shp2-IN-26 with appropriate
personal protective equipment (PPE). This includes, but is not limited to, safety goggles, lab
coats, and chemical-resistant gloves. All handling of the compound, especially in its powdered
form, should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation
of dust or aerosols.

Step-by-Step Disposal Protocol

The disposal of Shp2-IN-26 must be managed as hazardous chemical waste. Under no
circumstances should this compound be disposed of down the sink or in regular trash.
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o Waste Identification and Classification: Treat Shp2-IN-26 as a hazardous chemical waste.
While a specific Safety Data Sheet (SDS) for Shp2-IN-26 is not readily available, related
compounds like SHP2-IN-9 are classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects[1]. Therefore, it is prudent to handle Shp2-IN-26 with the same
level of caution.

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with the chemical properties of Shp2-IN-26. Plastic
containers are often preferred for chemical waste storage[2].

o The container lid must be securely fastened at all times, except when adding waste[3][4].
e Labeling:

o Properly label the waste container with the words "Hazardous Waste," the full chemical
name "Shp2-IN-26," and any known hazard pictograms (e.g., acute toxicity, environmental
hazard).

o The label should also include the date when the waste was first added to the container
and the name of the generating laboratory or researcher[5].

e Segregation of Waste:

o Store the Shp2-IN-26 waste separately from incompatible materials. As a general
guideline, avoid storing with strong acids, bases, or oxidizing agents[1][4][6].

o Solid and liquid waste containing Shp2-IN-26 should be collected in separate
containers[5].

o Storage in a Satellite Accumulation Area (SAA):

o Store the sealed and labeled waste container in a designated SAA, which should be at or
near the point of generation[2][4].

o The SAA must be inspected weekly for any signs of leakage[4].
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o Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely
hazardous waste in the SAA[2][3].

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) or equivalent
department to schedule a pickup for the hazardous waste[2].

o Provide them with all the necessary information about the waste, as indicated on the label.
» Decontamination of Empty Containers:

o For empty containers that originally held Shp2-IN-26, triple rinse them with a suitable
solvent (e.g., ethanol or another solvent in which Shp2-IN-26 is soluble)[3].

o The rinsate must be collected and disposed of as hazardous waste.

o After triple rinsing, deface the original label on the container and dispose of it as regular
laboratory glass or plastic waste, in accordance with your institution's policies[3].

Quantitative Data Summary

Parameter Value Source
Storage (Powder) -20°C for up to 3 years [7]
Storage (In Solvent) -80°C for up to 1 year [7]

IC50 (SHP2) 3.2nM [71[8]

Experimental Protocols

While this document focuses on disposal, the safe handling during experimental use is a critical
precursor. For any experiments involving Shp2-IN-26, it is essential to prepare stock solutions
and conduct assays within a controlled environment, such as a chemical fume hood or a
biosafety cabinet. Always consult your institution's specific protocols for handling potent small
molecule inhibitors.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Shp2-IN-26.
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Shp2-IN-26 Disposal Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12382349/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-shp2-in-26
https://www.benchchem.com/product/b12382349/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-safe-disposal-of-shp2-in-26
https://www.benchchem.com/product/b12382349/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-shp2-in-26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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